Cas no 80720-85-0 (Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester)

Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester structure
80720-85-0 structure
Product Name:Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester
CAS No:80720-85-0
MF:C17H18O2
MW:254.323625087738
CID:705133
PubChem ID:12824790
Update Time:2025-04-19

Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-methyl-, (2-methylphenyl)methyl ester
    • (2-methylphenyl)methyl 2-(2-methylphenyl)acetate
    • 80720-85-0
    • DTXSID40510799
    • (2-Methylphenyl)methyl (2-methylphenyl)acetate
    • Inchi: 1S/C17H18O2/c1-13-7-3-5-9-15(13)11-17(18)19-12-16-10-6-4-8-14(16)2/h3-10H,11-12H2,1-2H3
    • InChI Key: QPAWXOUPCUBTJZ-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC=CC=1C)=O)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 254.130679813g/mol
  • Monoisotopic Mass: 254.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd